molecular formula C10H11BrN2O2S B2444975 5-Bromo-N-(2-cyano-1-methoxypropan-2-yl)thiophene-3-carboxamide CAS No. 2224306-87-8

5-Bromo-N-(2-cyano-1-methoxypropan-2-yl)thiophene-3-carboxamide

Cat. No.: B2444975
CAS No.: 2224306-87-8
M. Wt: 303.17
InChI Key: GOSDXVSKWKNJJR-UHFFFAOYSA-N
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Description

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the bromine atom could be replaced by other groups in a substitution reaction, and the cyano group could participate in addition reactions .

Properties

IUPAC Name

5-bromo-N-(2-cyano-1-methoxypropan-2-yl)thiophene-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11BrN2O2S/c1-10(5-12,6-15-2)13-9(14)7-3-8(11)16-4-7/h3-4H,6H2,1-2H3,(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GOSDXVSKWKNJJR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(COC)(C#N)NC(=O)C1=CSC(=C1)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11BrN2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

303.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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